3-Chloro-1-methyl-1H-indazol-7-amine
Overview
Description
3-Chloro-1-methyl-1H-indazol-7-amine is a useful research compound. Its molecular formula is C8H8ClN3 and its molecular weight is 181.62 g/mol. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Amines and Human Cancer Risk
Studies have explored the relationship between heterocyclic amines (like 3-Chloro-1-methyl-1H-indazol-7-amine) and cancer risk. For instance, imazethapyr, a heterocyclic aromatic amine, is a widely used herbicide, and research has investigated cancer incidence among individuals exposed to it. The findings indicated significant trends in cancer risk with increasing lifetime exposure, specifically for bladder and colon cancer, suggesting that exposure to aromatic amine pesticides might be a factor in the etiology of these cancers (Koutros et al., 2009).
Carcinogenic Heterocyclic Amines in Food
Another area of research has focused on the presence of carcinogenic heterocyclic amines in food and their subsequent detection in human urine. The continual exposure of humans to these compounds through food consumption and their potential formation endogenously have been studied, suggesting a continuous risk factor associated with the typical diet (Ushiyama et al., 1991).
Occupational Exposure to Hazardous Substances
Occupational exposure to chemicals, including various amines, has been the subject of extensive research. Studies have looked into the morbidity of personnel exposed to certain chemicals, assessing the potential health risks and outcomes associated with long-term exposure (Zober et al., 1995).
Biocide Use and Associated Health Risks
The use of biocides in everyday products and their potential health risks have also been examined. Methylisothiazolinone (MI) and methylchloroisothiazolinone (MCI/MI), used in various products, have raised concerns due to their sensitizing potential, and research has aimed to evaluate and mitigate exposure to these compounds (Schettgen et al., 2019).
Properties
IUPAC Name |
3-chloro-1-methylindazol-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN3/c1-12-7-5(8(9)11-12)3-2-4-6(7)10/h2-4H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPARCUKRDUDVTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2N)C(=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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